molecular formula C18H10ClFN2O B8677415 5-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carbonyl chloride CAS No. 649550-99-2

5-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carbonyl chloride

Cat. No.: B8677415
CAS No.: 649550-99-2
M. Wt: 324.7 g/mol
InChI Key: BLKAHLMCQZUVCY-UHFFFAOYSA-N
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Description

5-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carbonyl chloride is a useful research compound. Its molecular formula is C18H10ClFN2O and its molecular weight is 324.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

649550-99-2

Molecular Formula

C18H10ClFN2O

Molecular Weight

324.7 g/mol

IUPAC Name

5-fluoro-1-quinolin-4-ylindole-3-carbonyl chloride

InChI

InChI=1S/C18H10ClFN2O/c19-18(23)14-10-22(16-6-5-11(20)9-13(14)16)17-7-8-21-15-4-2-1-3-12(15)17/h1-10H

InChI Key

BLKAHLMCQZUVCY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC=N2)N3C=C(C4=C3C=CC(=C4)F)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 cm3 of sulphinyl chloride and one drop of dimethylformamide are added at a temperature in the region of 20° C. under an argon atmosphere to 1.53 g (5 mmol) of 3-carboxy-5-fluoro-1-(quinol-4-yl)-1H-indole. After stirring at reflux for 1 hour, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give 1.8 g of 3-chlorocarbonyl-5-fluoro-1-(quinol-4-yl)-1H-indole in the form of a cream solid which is used directly in the following step.
Quantity
1.53 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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